ethyl 4-({[5-(2-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetyl}amino)benzoate

• Molecular Formula: C22H21N5O6
• Molecular Weight: 451.4 g/mol
• IUPAC Name: ethyl 4-[[2-[5-(2-methoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H21N5O6/c1-3-33-22(31)13-8-10-14(11-9-13)23-17(28)12-26-19-18(24-25-26)20(29)27(21(19)30)15-6-4-5-7-16(15)32-2/h4-11,18-19H,3,12H2,1-2H3,(H,23,28)
• InChI Key: NSNBELDHQXAFNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC=CC=C4OC)N=N2

Description

ETHYL 4-({2-[5-(2-METHOXYPHENYL)-4,6-DIOXO-4,5,6,6A-TETRAHYDROPYRROLO[3,4-D][1,2,3]TRIAZOL-1(3AH)-YL]ACETYL}AMINO)BENZOATE is a complex organic compound with a unique structure that includes a pyrrolo[3,4-d][1,2,3]triazole core

Preparation Methods

The synthesis of ETHYL 4-({2-[5-(2-METHOXYPHENYL)-4,6-DIOXO-4,5,6,6A-TETRAHYDROPYRROLO[3,4-D][1,2,3]TRIAZOL-1(3AH)-YL]ACETYL}AMINO)BENZOATE typically involves multi-step organic reactionsIndustrial production methods may involve optimization of reaction conditions to improve yield and purity, such as controlling temperature, pH, and solvent choice .

Chemical Reactions Analysis

ETHYL 4-({2-[5-(2-METHOXYPHENYL)-4,6-DIOXO-4,5,6,6A-TETRAHYDROPYRROLO[3,4-D][1,2,3]TRIAZOL-1(3AH)-YL]ACETYL}AMINO)BENZOATE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives depending on the reagents used.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines.

Scientific Research Applications

ETHYL 4-({2-[5-(2-METHOXYPHENYL)-4,6-DIOXO-4,5,6,6A-TETRAHYDROPYRROLO[3,4-D][1,2,3]TRIAZOL-1(3AH)-YL]ACETYL}AMINO)BENZOATE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and biological activity.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of ETHYL 4-({2-[5-(2-METHOXYPHENYL)-4,6-DIOXO-4,5,6,6A-TETRAHYDROPYRROLO[3,4-D][1,2,3]TRIAZOL-1(3AH)-YL]ACETYL}AMINO)BENZOATE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context .

Comparison with Similar Compounds

ETHYL 4-({2-[5-(2-METHOXYPHENYL)-4,6-DIOXO-4,5,6,6A-TETRAHYDROPYRROLO[3,4-D][1,2,3]TRIAZOL-1(3AH)-YL]ACETYL}AMINO)BENZOATE can be compared with similar compounds such as:

4-Methoxyphenethyl isocyanate: Shares the methoxyphenyl group but differs in its core structure.

Ethanone, 1-(2-hydroxy-5-methylphenyl): Similar in having a phenyl group but with different functional groups and core structure.

Ethanone, 1-(2-hydroxy-5-methoxyphenyl): Similar in having a methoxyphenyl group but with different functional groups and core structure.